3-(3-Fluoro-4-methylanilino)-2-(4-{4-nitrophenyl}-1,3-thiazol-2-yl)acrylonitrile
3-(3-Fluoro-4-methylanilino)-2-(4-{4-nitrophenyl}-1,3-thiazol-2-yl)acrylonitrile
Brand Name:
Vulcanchem
CAS No.:
333414-71-4
VCID:
VC0409931
InChI:
InChI=1S/C19H13FN4O2S/c1-12-2-5-15(8-17(12)20)22-10-14(9-21)19-23-18(11-27-19)13-3-6-16(7-4-13)24(25)26/h2-8,10-11,22H,1H3/b14-10+
SMILES:
CC1=C(C=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])F
Molecular Formula:
C19H13FN4O2S
Molecular Weight:
380.4g/mol
3-(3-Fluoro-4-methylanilino)-2-(4-{4-nitrophenyl}-1,3-thiazol-2-yl)acrylonitrile
CAS No.: 333414-71-4
Main Products
VCID: VC0409931
Molecular Formula: C19H13FN4O2S
Molecular Weight: 380.4g/mol
| CAS No. | 333414-71-4 |
|---|---|
| Product Name | 3-(3-Fluoro-4-methylanilino)-2-(4-{4-nitrophenyl}-1,3-thiazol-2-yl)acrylonitrile |
| Molecular Formula | C19H13FN4O2S |
| Molecular Weight | 380.4g/mol |
| IUPAC Name | (E)-3-(3-fluoro-4-methylanilino)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]prop-2-enenitrile |
| Standard InChI | InChI=1S/C19H13FN4O2S/c1-12-2-5-15(8-17(12)20)22-10-14(9-21)19-23-18(11-27-19)13-3-6-16(7-4-13)24(25)26/h2-8,10-11,22H,1H3/b14-10+ |
| Standard InChIKey | QDRKIGLAYHWGEU-GXDHUFHOSA-N |
| Isomeric SMILES | CC1=C(C=C(C=C1)N/C=C(\C#N)/C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])F |
| SMILES | CC1=C(C=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])F |
| Canonical SMILES | CC1=C(C=C(C=C1)NC=C(C#N)C2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-])F |
| PubChem Compound | 1134462 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume